Cas no 106089-24-1 (D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-)

• Product Name: D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-
• CAS No: 106089-24-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD15833013
• CID: 1179518
• PubChem ID: 11615290
• Update Time: 2025-06-09

D-Proline, 1-(2-methyl-1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-
• (2R)-1-(2-methylprop-2-enoyl)pyrrolidine-2-carboxylic acid
• (2R)-1-METHACRYLOYLPYRROLIDIN-2-CARBOXYLICACID
• (R)-1-Methacryloylpyrrolidine-2-carboxylic acid
• DB-198039
• A1-02205
• Methacryloyl-D-proline
• SJAYUJDJZUWFDO-SSDOTTSWSA-N
• 106089-24-1
• D79445
• MFCD15833013
• (2R)-1-(2-Methylacryloyl)pyrrolidine-2-carboxylic acid
• D-Proline, 1-(2-methyl-1-oxo-2-propen-1-yl)-
• AKOS030593274
• N-methacryloyl-D-proline
• BS-42797
• DTXSID00469471
• (2R)-1-Methacryloylpyrrolidin-2-carboxylic Acid
• SCHEMBL109013

• MDL： MFCD15833013
• Inchi： 1S/C9H13NO3/c1-6(2)8(11)10-5-3-4-7(10)9(12)13/h7H,1,3-5H2,2H3,(H,12,13)/t7-/m1/s1
• InChI Key： SJAYUJDJZUWFDO-SSDOTTSWSA-N
• SMILES： OC([C@H]1CCCN1C(C(=C)C)=O)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-

D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-: A Comprehensive Overview of Its Applications and Recent Research Findings

D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-, is a significant compound in the field of pharmaceutical chemistry and biochemistry. With a CAS number of 106089-24-1, this molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's structure, featuring a proline backbone modified with an allyl oxide group, makes it a versatile intermediate in organic synthesis and a candidate for various biochemical processes.

The chemical structure of D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-, consists of a cyclic amino acid (proline) attached to an allyl oxo group. This configuration imparts distinct reactivity and functionality, making it valuable in synthetic chemistry. The presence of the allyl group allows for further derivatization, enabling the creation of complex molecules that can serve as pharmacophores in drug design.

In recent years, the pharmaceutical industry has shown increasing interest in D-Proline derivatives due to their potential as chiral auxiliaries and building blocks. The compound's ability to participate in stereoselective reactions makes it particularly useful in the synthesis of enantiomerically pure drugs. This property is crucial for developing therapeutics that exhibit high specificity and minimal side effects.

One of the most compelling aspects of D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-, is its role in peptide mimetics and protein engineering. The proline residue is known for its ability to induce sharp turns in peptide chains, which can be exploited to design constrained peptides with improved stability and bioavailability. The allyl oxo group further enhances its utility by allowing for post-synthetic modifications, such as cross-linking or functional group transformations.

Recent research has highlighted the compound's potential in antimicrobial applications. Studies have demonstrated that D-Proline derivatives can disrupt bacterial cell membranes by interacting with lipid bilayers. This mechanism of action suggests that these compounds could be developed into novel antibiotics or antiseptics. Additionally, the structural flexibility of D-Proline derivatives makes them promising candidates for targeting resistant bacterial strains.

The pharmaceutical industry has also explored D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-, as a precursor for bioactive molecules. Its incorporation into drug candidates has led to the development of compounds with enhanced pharmacokinetic profiles. For instance, studies have shown that proline-based peptides exhibit prolonged circulation times when administered orally, making them suitable for chronic therapeutic applications.

In the realm of biochemical research, this compound has been utilized to study enzyme mechanisms and protein folding. The proline residue's unique conformational properties make it an excellent model for understanding how amino acid sequences influence protein structure and function. Researchers have employed D-Proline derivatives to investigate the role of proline isomerases in various biological pathways.

The synthesis of D-Proline derivatives has been optimized through various methodologies, including catalytic asymmetric reactions and enzymatic transformations. These approaches have enabled the production of complex analogs with tailored properties for specific applications. Advances in synthetic techniques have also facilitated the exploration of novel functional groups within the molecule, expanding its potential uses.

Future research directions for D-Proline, 1-(2-methyl-1-oxo-2-propenyl)-, include its application in neurological disorders. Preliminary studies suggest that proline-based compounds may modulate neurotransmitter systems by interacting with specific receptors or enzymes. This opens up possibilities for developing treatments for conditions such as Alzheimer's disease or Parkinson's disease.

The compound's versatility extends to its role in material science, where it serves as a precursor for polymers and coatings with unique properties. The ability to incorporate D-Proline derivatives into materials enhances their mechanical strength and chemical resistance, making them suitable for industrial applications.

In conclusion, D-Proline, 1-(2-methyl-1-oxo-2-propenyl)- (CAS no. 106089-24-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical synthesis, biochemical research, and material development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.